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Summary of Anilazine Bound Residue Data

Aspect of Bound
Residue Formation

Experimental Findings & Context

Formation in Soil Formed in a "degraded loess soil" from a long-term lysimeter experiment. [1]
[2]

Interaction with
Humic Substances

Binding is stronger in the fulvic acids fraction compared to the humic acids
fraction. [2]

Identified Metabolite
in Residues

Dihydroxy-anilazine was detected within the nonextractable residues. [2]

Photochemical
Formation Pathway

Undergoes photoinduced addition to the cis-double bonds of olefinic
compounds (e.g., cyclohexene, methyl oleate), which are models for plant

cuticle constituents. [3]

Microbial
Remobilization

Bound residues can be remobilized by native soil microorganisms, especially

under conditions of stimulated microbial activity. Nitrogen deficiency can
also lead to remobilization as microbes use humic substances as a nitrogen

source. [2]
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Aspect of Bound
Residue Formation

Experimental Findings & Context

Plant Availability Studies have investigated the "plant availability of bound anilazine residues" in

soil. [1]

Detailed Experimental Protocols

Here is a detailed breakdown of the key methodologies used in the studies cited above.

Photochemical Addition to Model Compounds [3]

Irradiation: Anilazine was irradiated in the presence of cyclohexene and methyl oleate as

model compounds for plant cuticle constituents.
Initiation: Reactions were initiated by sunlight irradiation.

Mechanism: The reactions proceeded via radical mechanisms.
Analysis: Photoproducts were isolated using preparative HPLC and analyzed by HPLC, MS,
1H-NMR, and 13C-NMR.

Microbial Release and Degradation [2]

Sample Preparation: Humic substance fractions (fulvic and humic acids) were obtained from a

soil containing bound anilazine residues from a long-term lysimeter experiment.
Incubation: These fractions were incubated in aerated liquid cultures with native soil
microorganisms.
Variable Conditions: Experiments were conducted under variable nutrient conditions to

observe the effects.
Measurement: Researchers measured biomineralization (conversion to CO₂) and

remobilization of the previously bound anilazine and its metabolites.
Metabolite Detection: AMD-TLC (Automated Multiple Development-Thin Layer

Chromatography) was used to detect specific metabolites like dihydroxy-anilazine within the
residues.

Bound Residue Formation and Remobilization Pathway

The diagram below illustrates the key processes of bound residue formation and remobilization for

anilazine, as identified in the research.
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Interpretation of Findings and Limitations

The search results confirm that anilazine readily forms bound residues in the environment through multiple

pathways, including chemical binding to soil organic matter and photochemical reactions with plant surfaces.

A significant finding is that these residues are not permanently locked away; they can be remobilized by

microbial activity, which is a crucial consideration for environmental risk assessment [2].

The main limitation is the lack of a direct, multi-pesticide comparison. The available data describes

anilazine's behavior in isolation. A true comparative guide would require similar experimental data for other

fungicides to be evaluated alongside anilazine.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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